Cas no 900704-18-9 (2-(3-propoxyphenyl)acetic Acid)

• Product Name: 2-(3-propoxyphenyl)acetic Acid
• CAS No: 900704-18-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4659111
• PubChem ID: 7139425
• Update Time: 2025-05-23

2-(3-propoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-propoxyphenyl)acetic Acid
• (3-PROPOXYPHENYL)ACETIC ACID
• Z1463350838

• Inchi： 1S/C11H14O3/c1-2-6-14-10-5-3-4-9(7-10)8-11(12)13/h3-5,7H,2,6,8H2,1H3,(H,12,13)
• InChI Key： BNRVFOGZGZLVQJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(CC(=O)O)=C1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5

Additional information on 2-(3-propoxyphenyl)acetic Acid

Professional Introduction to 2-(3-propoxyphenyl)acetic Acid (CAS No. 900704-18-9) in Modern Chemical and Pharmaceutical Research

2-(3-propoxyphenyl)acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 900704-18-9, is a significant organic compound that has garnered considerable attention in the fields of medicinal chemistry and pharmacological research. This compound, featuring a propoxy-substituted phenyl ring attached to an acetic acid moiety, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel therapeutic agents. Its molecular structure, characterized by a combination of aromatic and aliphatic components, allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The synthesis and applications of 2-(3-propoxyphenyl)acetic Acid have been extensively studied in recent years, particularly in the context of its potential as an intermediate in the production of bioactive molecules. The propoxy group introduces a certain level of metabolic stability while maintaining the ability to engage with various biological pathways. This balance has positioned 2-(3-propoxyphenyl)acetic Acid as a key building block in the design of molecules targeting neurological disorders, inflammatory conditions, and metabolic diseases.

In recent scientific literature, researchers have highlighted the pharmacological significance of 2-(3-propoxyphenyl)acetic Acid due to its demonstrated ability to modulate key enzymes and receptors involved in disease mechanisms. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the regulation of inflammatory responses. The acetic acid moiety further enhances its potential as a drug candidate by facilitating interactions with carboxylate-binding sites on target proteins.

The structural versatility of 2-(3-propoxyphenyl)acetic Acid has also been leveraged in the development of small-molecule inhibitors for oncological applications. Researchers have explored its derivatives as potential kinase inhibitors, given the ability of the phenyl ring to engage with ATP-binding pockets in protein kinases. Preliminary findings indicate that certain analogs may exhibit selectivity against specific kinases implicated in cancer progression, offering a promising avenue for further investigation.

Moreover, the biological activity of 2-(3-propoxyphenyl)acetic Acid has been investigated in the context of central nervous system (CNS) disorders. Its molecular characteristics suggest potential utility in addressing neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The propoxy group's lipophilicity enhances blood-brain barrier penetration, a critical factor for CNS drug delivery. Current research is focused on optimizing synthetic routes to produce more potent and selective analogs capable of modulating neurotransmitter systems relevant to these disorders.

The synthetic methodologies employed for 2-(3-propoxyphenyl)acetic Acid have evolved significantly over the past decade, reflecting advancements in organic chemistry techniques. Modern synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which provide efficient access to complex aryl ether structures. These methods not only improve yield but also allow for greater functional group tolerance, enabling the introduction of additional modifications at later stages of synthesis. Such advancements are crucial for tailoring derivatives with enhanced pharmacological profiles.

In addition to its role as an intermediate, 2-(3-propoxyphenyl)acetic Acid has found utility in material science applications, particularly in the development of functional polymers and coatings. Its aromatic structure contributes to thermal stability and mechanical strength, making it valuable in industrial formulations requiring robust chemical resistance. The acetic acid functionality also allows for further derivatization into esters or amides, expanding its versatility across multiple domains.

The regulatory considerations surrounding 2-(3-propoxyphenyl)acetic Acid are aligned with standard practices for chemical substances used in research and industrial applications. As it is not classified as a hazardous or controlled compound under current regulations, it can be handled and processed under typical laboratory conditions without additional restrictions. However, adherence to good laboratory practices (GLP) is essential to ensure safety and reproducibility in experimental settings.

Future directions in the study of 2-(3-propoxyphenyl)acetic Acid include exploring its role in personalized medicine approaches. By integrating computational modeling with experimental validation, researchers aim to identify specific derivatives that exhibit high affinity for individual patient biomarkers. This personalized strategy could enhance therapeutic outcomes by tailoring drug candidates to individual genetic profiles.

In conclusion,2-(3-propoxyphenyl)acetic Acid (CAS No. 900704-18-9) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features have positioned it as a valuable scaffold for drug development, particularly in addressing neurological and inflammatory diseases. Ongoing research continues to uncover new possibilities for its utilization, underscoring its importance as both an intermediate and a bioactive molecule.